Cas no 2679942-29-9 (methyl (2R)-2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)acetate)

• Product Name: methyl (2R)-2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)acetate
• CAS No: 2679942-29-9
• MF: C₁₇H₁₆BrNO₄
• MW: 378.217244148254
• CID: 5620246
• PubChem ID: 165933192
• Update Time: 2025-06-11

methyl (2R)-2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-{[(benzyloxy)carbonyl]amino}-2-(3-bromophenyl)acetate
• 2679942-29-9
• EN300-28301608
• methyl (2R)-2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)acetate

• Inchi： 1S/C17H16BrNO4/c1-22-16(20)15(13-8-5-9-14(18)10-13)19-17(21)23-11-12-6-3-2-4-7-12/h2-10,15H,11H2,1H3,(H,19,21)/t15-/m1/s1
• InChI Key： KGSBKCRKNKCLPH-OAHLLOKOSA-N
• SMILES： BrC1=CC=CC(=C1)[C@H](C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 377.02627g/mol
• Monoisotopic Mass: 377.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl (2R)-2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)acetate

Methyl (2R)-2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)acetate (CAS No. 2679942-29-9): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, methyl (2R)-2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)acetate (CAS No. 2679942-29-9) stands out as a compound of significant interest. This chiral ester, characterized by its 3-bromophenyl and benzyloxycarbonyl (Cbz) protecting group, is widely utilized in peptide synthesis and medicinal chemistry. Its unique structure makes it a valuable intermediate for the development of bioactive molecules, particularly in the context of drug discovery and asymmetric synthesis.

The growing demand for chiral building blocks in the pharmaceutical industry has placed compounds like methyl (2R)-2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)acetate at the forefront of research. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on enantiomerically pure compounds to enhance drug efficacy and reduce side effects. This compound, with its R-configuration, aligns perfectly with these trends, offering a versatile scaffold for the synthesis of optically active pharmaceuticals.

One of the key applications of CAS No. 2679942-29-9 lies in its role as a protected amino acid derivative. The Cbz group provides stability during synthetic transformations, while the methyl ester functionality allows for further modifications under mild conditions. This makes it an ideal candidate for multi-step organic syntheses, particularly in the construction of complex peptidomimetics and small-molecule inhibitors. Recent studies have highlighted its utility in the development of enzyme inhibitors and receptor modulators, addressing pressing medical challenges such as neurodegenerative diseases and cancer.

From a synthetic chemistry perspective, the bromine substituent on the phenyl ring offers additional reactivity, enabling cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings. This feature has made methyl (2R)-2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)acetate a popular choice for medicinal chemists aiming to introduce diverse aryl or heteroaryl groups into their target molecules. The compound’s compatibility with modern green chemistry principles, such as catalytic methods and solvent optimization, further enhances its appeal in sustainable drug development.

In the context of AI-driven drug discovery, CAS No. 2679942-29-9 has also garnered attention as a potential input for machine learning models predicting molecular properties. Its well-defined stereochemistry and functional group diversity make it a useful case study for algorithms focused on retrosynthetic analysis and molecular docking. As the pharmaceutical industry embraces digital transformation, compounds like this are becoming integral to high-throughput screening and virtual library design.

Quality control and analytical characterization of methyl (2R)-2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)acetate are critical for its reliable application. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure enantiomeric purity and batch consistency. These rigorous standards align with the increasing regulatory emphasis on quality-by-design (QbD) in pharmaceutical manufacturing, ensuring that the compound meets the stringent requirements of preclinical and clinical research.

Looking ahead, the versatility of CAS No. 2679942-29-9 positions it as a key player in emerging fields like proteolysis-targeting chimeras (PROTACs) and fragment-based drug design. Its structural features enable the exploration of novel chemical space, addressing unmet medical needs. As researchers continue to unravel its potential, this compound is poised to contribute significantly to the next generation of therapeutics, combining innovation with precision in molecular design.